![molecular formula C9H4BrF3N2 B3186465 6-Bromo-2-(trifluoromethyl)quinoxaline CAS No. 1240621-90-2](/img/structure/B3186465.png)
6-Bromo-2-(trifluoromethyl)quinoxaline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Bromo-2-(trifluoromethyl)quinoxaline is a nitrogen-containing heterocyclic compound with the chemical formula C9H3BrF3N2. It belongs to the quinoxaline family and exhibits versatile pharmacological properties. Quinoxalines have found applications in both pharmaceutical and industrial contexts .
Synthesis Analysis
The synthesis of this compound involves the condensation of appropriate precursors. Starting from 3-(trifluoromethyl)quinoxalin-2(1H)-one, various derivatives can be obtained, including amino, bromo, chloro, hydrazino, phenyl, α-furyl, formyl, methylsulfanyl, and methylsulfonyl derivatives .
Properties
CAS No. |
1240621-90-2 |
---|---|
Molecular Formula |
C9H4BrF3N2 |
Molecular Weight |
277.04 g/mol |
IUPAC Name |
6-bromo-2-(trifluoromethyl)quinoxaline |
InChI |
InChI=1S/C9H4BrF3N2/c10-5-1-2-6-7(3-5)14-4-8(15-6)9(11,12)13/h1-4H |
InChI Key |
YTNATWXMWOYRIF-UHFFFAOYSA-N |
SMILES |
C1=CC2=NC(=CN=C2C=C1Br)C(F)(F)F |
Canonical SMILES |
C1=CC2=NC(=CN=C2C=C1Br)C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.